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Compound of Interest

Compound Name: N-methyl-2-Thiazolamine
CAS No.: 6142-06-9
Cat. No.: B183934
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for the
compound N-methyl-2-thiazolamine. Due to a lack of publicly available, experimentally
verified spectra specifically for N-methyl-2-thiazolamine, this document presents predicted
data based on the analysis of structurally similar compounds, including 2-amino-4-
methylthiazole and 2-amino-5-methylthiazole. These predictions offer a valuable resource for
the identification and characterization of this compound.

Spectroscopic Data Summary

The following tables summarize the predicted quantitative data for N-methyl-2-thiazolamine
from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass
Spectrometry (MS).

Table 1: Predicted *"H NMR Spectroscopic Data for N-
methyl-2-thiazolamine
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Predicted Chemical Shift

Protons on Thiazole Ring Multiplicity
(3) ppm

H-4 6.5-7.0 Doublet

H-5 6.0-6.5 Doublet
Predicted Chemical Shift (3) o

Protons on Methyl Group Multiplicity
ppm

N-CHs 2.8-32 Singlet

) Predicted Chemical Shift (8) S
Proton on Amine Multiplicity

ppm

N-H

5.0-6.0

Broad Singlet

Table 2: Predicted **C NMR Spectroscopic Data for N-

methyl-2-thiazolamine
Carbon Atom Predicted Chemical Shift (8) ppm
C-2 (C=N) 165 - 170
C-4 135 - 140
C-5 105 - 110
N-CHs 30-35

Table 3: Predicted IR Absorption Bands for N-methyl-2-
thiazolamine
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Predicted Absorption

Functional Group Intensity
Range (cm™?)

N-H Stretch 3250 - 3400 Medium
C-H Stretch (aromatic) 3000 - 3100 Medium
C-H Stretch (aliphatic) 2850 - 2960 Medium
C=N Stretch (thiazole ring) 1620 - 1650 Strong
C=C Stretch (thiazole ring) 1500 - 1550 Medium
N-H Bend 1550 - 1620 Medium
C-N Stretch 1250 - 1350 Strong

Table 4: Predicted Mass Spectrometry Data for N-methyl-

2-thiazolamine

Fragment Predicted m/z Comments
[M]*+ 114 Molecular lon
[M-CHs]* 99 Loss of a methyl group

Loss of hydrogen cyanide from
[M-HCN]* 87 _

the ring
[CsH3NS]+ 85 Thiazole ring fragment
[CHsN]* 29 Methylamine fragment

Experimental Protocols

The following are detailed, generalized methodologies for obtaining the spectroscopic data

presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Sample Preparation:
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o Dissolve 5-10 mg of N-methyl-2-thiazolamine in approximately 0.6-0.7 mL of a
deuterated solvent (e.g., Chloroform-d, CDCIs, or Dimethyl sulfoxide-de, DMSO-ds).

o The choice of solvent is critical and should be one that dissolves the sample well and does
not have signals that overlap with the analyte signals.

o Transfer the solution to a 5 mm NMR tube.

o Add a small amount of an internal standard, such as tetramethylsilane (TMS), for
referencing the chemical shifts to O ppm.

* 'H NMR Spectroscopy:
o The spectrum is typically acquired on a 400 or 500 MHz NMR spectrometer.
o A standard pulse sequence, such as a simple pulse-acquire sequence, is used.

o Key parameters to set include the spectral width (e.g., -2 to 12 ppm), the number of scans
(typically 16 to 64 for good signal-to-noise), and the relaxation delay (e.g., 1-2 seconds).

e 13C NMR Spectroscopy:

o The spectrum is acquired on the same spectrometer, typically at a frequency of 100 or 125
MHz.

o A proton-decoupled pulse sequence is used to simplify the spectrum by removing C-H
coupling, resulting in single lines for each unique carbon atom.

o Alarger number of scans (often several hundred to thousands) is required due to the low
natural abundance of the 13C isotope.

Infrared (IR) Spectroscopy

o Sample Preparation (Attenuated Total Reflectance - ATR):

o This is a common and simple method for solid and liquid samples.
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o Place a small amount of the N-methyl-2-thiazolamine sample directly onto the ATR
crystal.

o Apply pressure using the instrument's pressure arm to ensure good contact between the
sample and the crystal.

o Data Acquisition:

[¢]

The spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.

[e]

A background spectrum of the empty ATR crystal is collected first and automatically
subtracted from the sample spectrum.

[e]

The spectrum is typically scanned over the mid-infrared range (4000 to 400 cm™1).

o

Multiple scans (e.g., 16 or 32) are averaged to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

e Sample Introduction and lonization:

o The sample can be introduced into the mass spectrometer via direct infusion or coupled
with a separation technique like Gas Chromatography (GC-MS) or Liquid Chromatography
(LC-MS).

o For direct infusion, dissolve a small amount of the sample in a suitable volatile solvent
(e.g., methanol or acetonitrile).

o Common ionization techniques for this type of molecule include Electron lonization (EI) for
GC-MS or Electrospray lonization (ESI) for LC-MS.

» Data Acquisition:

o The mass analyzer (e.g., quadrupole, time-of-flight) is set to scan a mass range
appropriate for the expected molecular weight (e.g., m/z 50-300).

o In El, the electron energy is typically set to 70 eV to induce fragmentation.
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o In ESI, the voltages on the capillary and cone are optimized to achieve stable ionization
and transfer of the ions into the mass analyzer.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic characterization of a
small molecule like N-methyl-2-thiazolamine.
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Caption: Workflow for the spectroscopic characterization of N-methyl-2-thiazolamine.

¢ To cite this document: BenchChem. [Spectroscopic Analysis of N-methyl-2-Thiazolamine: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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